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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitroaniline

Cat. No.: B1587157

Technical Guide on 2,3-Dichloro-6-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data
and synthesis protocols for 2,3-Dichloro-6-nitroaniline. Due to a lack of direct experimental
thermochemical data for this specific compound in publicly accessible literature, this guide also
presents data for a closely related isomer to provide a comparative context.

Physicochemical and Thermochemical Data

Direct experimental thermochemical data such as enthalpy of formation, entropy, and heat
capacity for 2,3-Dichloro-6-nitroaniline are not readily available in the reviewed literature.
However, a collection of its physicochemical properties has been compiled from various

sources.

For comparative purposes, experimental thermochemical data for a related isomer, 4,5-
dichloro-2-nitroaniline, is available and presented below. It is important to note that these
values are not directly transferable to 2,3-Dichloro-6-nitroaniline but can serve as a useful
reference for computational estimations and further experimental design. An experimental
study on 4,5-dichloro-2-nitroaniline also mentioned the estimation of standard molar enthalpies
of formation for other dichloro-2-nitroaniline isomers, though the specific values for the 2,3-
dichloro-6-nitro isomer were not accessible in the reviewed abstracts.[1]
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Table 1: Physicochemical Properties of 2,3-Dichloro-6-nitroaniline

Property Value Reference
CAS Number 65078-77-5 [2][3114]
Molecular Formula CeHaCl2N202 [2][3][4][5][6]
Molecular Weight 207.01 g/mol [31[5]
Appearance Yellow solid [4]

Melting Point Not Available [4]

Boiling Point 323.5 °C at 760 mmHg [4]

Density 1.624 g/cm3 [4]

Flash Point 149.4 °C [4]

Vapor Pressure 0.000261 mmHg at 25°C [4]
Refractive Index 1.655 [4]

Table 2: Experimental Thermochemical Data for 4,5-Dichloro-2-nitroaniline

Property Value Reference

Standard Molar Enthalpy of
Formation (Crystalline, 298.15 -(99.7 +/- 1.6) kJ-mol—1 [1][7]
K)

Standard Molar Enthalpy of

o (109.4 +/- 0.9) kd-mol—* [1]
Sublimation (298.15 K)

Standard Molar Enthalpy of ] ]

) Derived from crystalline and
Formation (Gaseous, 298.15 o [1107]
K sublimation data

Experimental Protocols: Synthesis of 2,3-Dichloro-
6-nitroaniline
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The industrial synthesis of 2,3-Dichloro-6-nitroaniline is typically achieved through the
ammonolysis of 2,3,4-trichloronitrobenzene. The following protocol is based on a patented
method.

Materials:

1,2,3-Trichlorobenzene

e 98% Sulfuric Acid

e 95% Nitric Acid

o Organic Solvent (e.g., Chlorobenzene)

¢ Ammonia water

o Catalyst (e.g., p-hydroxybenzenesulfonic acid)

e Water

e Calcium Oxide

Procedure:

Step 1: Nitration of 1,2,3-Trichlorobenzene to 2,3,4-Trichloronitrobenzene

Charge a nitration reactor with 98% sulfuric acid and 1,2,3-trichlorobenzene.

« Initiate stirring and raise the temperature of the reactor to 45-55 °C to completely dissolve
the 1,2,3-trichlorobenzene.

o Prepare a mixed acid solution by combining 98% sulfuric acid and 95% nitric acid in a
separate vessel. The molar ratio of nitric acid to 1,2,3-trichlorobenzene should be
approximately 1.05:1 to 1.15:1.

e Add the mixed acid dropwise to the nitration reactor over a period of 20-35 minutes,
maintaining the reaction temperature at 50 °C.
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 After the addition is complete, maintain the reaction at this temperature for 3 hours with
continued stirring.

o Upon completion, allow the mixture to settle and separate the layers. The sulfuric acid layer
can be recovered for reuse.

» Wash the organic layer containing the 2,3,4-trichloronitrobenzene crude product with water
and separate the aqueous layer.

Step 2: Ammonolysis of 2,3,4-Trichloronitrobenzene

e In an autoclave, combine the crude 2,3,4-trichloronitrobenzene from the previous step with
an organic solvent (e.g., chlorobenzene) and ammonia water.

» Raise the temperature to 120-150 °C and maintain this temperature for 5 hours under
stirring.

o After the reaction, cool the mixture to room temperature.
o Separate the resulting material by filtration.
o Recover the organic solvent from the filtrate by distillation.

» Treat the ammonia layer with calcium oxide to convert ammonium ions to free ammonia,
which can be recovered and recycled.

e Wash the filter cake with hot water (40-60 °C) until neutral.
e Dry the solid product to obtain 2,3-dichloro-6-nitroaniline.

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of 2,3-Dichloro-6-
nitroaniline.
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Step 1: Nitration
Mixed Acid
(H2S04 + HNO3)
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Crude 2,3,4-Trichloronitrobenzene

Step 2: Ammonolysis

. Autoclave -_> i q a . o
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [thermochemical data for 2,3-Dichloro-6-nitroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587157#thermochemical-data-for-2-3-dichloro-6-
nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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